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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B10818320 Get Quote

Essential Safety and Handling Guide for
Catharanthine Tartrate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Catharanthine Tartrate. The

information is compiled from multiple safety data sheets (SDS) to ensure a comprehensive

overview. Given the variations in hazard classifications among suppliers, a cautious approach

is strongly recommended. Always consult the specific SDS provided with your product before

use.

Hazard Summary
Catharanthine Tartrate is a monoterpenoid indole alkaloid derived from Catharanthus

roseus[1]. While some suppliers do not classify the substance as hazardous under the Globally

Harmonized System (GHS), others identify significant risks[2]. It should be considered a

hazardous material until further information is available[3]. Handling should only be performed

by personnel trained and familiar with handling potent active pharmaceutical ingredients[4].

The following table summarizes the GHS classifications from various suppliers, highlighting the

importance of cautious handling.
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Acute Toxicity,

Oral
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(Harmful if

swallowed)

May be harmful if

swallowed
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Skin
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n
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(Causes skin
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(Causes serious

eye irritation)
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Moderate to

severe irritant

Respiratory Tract

Irritation

Category 3 (May

cause respiratory

irritation)

May cause

respiratory tract

irritation

Not Classified Not Specified

Personal Protective Equipment (PPE)
Comprehensive personal protective equipment is essential to minimize exposure when

handling Catharanthine Tartrate. The following recommendations are based on a

conservative approach, incorporating guidelines from multiple safety data sheets.

Eye and Face Protection:

Wear chemical safety goggles with side-shields or tightly fitting full-view goggles that are

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).

A face shield may be used in conjunction with goggles for full-face protection against

splashes. Standard eyeglasses are not sufficient.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves. Gloves must be inspected for

integrity before use. Use proper glove removal technique (without touching the glove's
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outer surface) to prevent skin contact. Dispose of contaminated gloves after use in

accordance with laboratory best practices and local regulations.

Body Protection: Wear a lab coat or impervious clothing to prevent skin exposure. The

type of body protection should be chosen based on the concentration and amount of the

substance being handled.

Respiratory Protection:

While some sources state respiratory protection is not required for nuisance levels of dust,

others recommend it.

It is best practice to handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid the formation of dust and aerosols.

If there is a risk of generating airborne powder or aerosols, a NIOSH-certified N95 (US) or

type P1 (EN 143) dust mask or a more advanced, fit-tested respirator should be used.

Standard Operating Procedure
Adherence to a strict operational protocol is critical for safety. This includes preparation,

handling, and post-use procedures.

Preparation:

Ensure a designated handling area, such as a chemical fume hood, is clean and ready.

Confirm that safety equipment, including an accessible safety shower and eye wash

station, is operational.

Gather all necessary materials, including the chemical, solvents, and required PPE.

Catharanthine Tartrate is a crystalline solid, soluble in organic solvents like DMSO and

dimethylformamide (approx. 30 mg/ml) and sparingly soluble in aqueous buffers.

Handling:

Don all required PPE before handling the compound.
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Avoid all direct contact with skin and eyes.

Avoid inhaling any dust or aerosols by working in a well-ventilated area or fume hood.

Do not eat, drink, or smoke in the handling area.

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Decontaminate all work surfaces and equipment.

Properly remove and dispose of contaminated PPE, such as gloves.

Store Catharanthine Tartrate in a tightly sealed container in a cool, well-ventilated place,

away from incompatible materials like strong oxidizing agents.
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Caption: Standard workflow for handling Catharanthine Tartrate.
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Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Secure: Prevent further leakage or spillage if it is safe to do so. Keep the product away from

drains and water courses.

Protect: Wear full PPE, including respiratory protection, before entering the spill area.

Contain & Clean:

For solid spills, cover with a plastic sheet to minimize dust. Sweep or shovel the material

into a suitable, closed container for disposal without creating dust.

For liquid spills, absorb with an inert, finely-powdered material (e.g., diatomite, universal

binders).

Decontaminate: Clean the contaminated surface thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol.

Dispose: Place all contaminated materials, including cleaning supplies and PPE, into a

sealed container for proper disposal according to local regulations.
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Caption: Logical workflow for responding to a Catharanthine Tartrate spill.

Disposal Plan
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All waste materials must be handled and disposed of in accordance with federal, state, and

local environmental regulations.

Unused Product: Unused Catharanthine Tartrate should be offered to a licensed

professional waste disposal company. Alternatively, the material can be dissolved in a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.

Contaminated Materials: All contaminated items, including gloves, labware, and cleaning

materials, should be collected in a suitable, sealed container. This waste should be treated

as hazardous and disposed of through a licensed professional waste disposal service. Do

not allow the product to enter drains or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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